MnSO4-promoted S–O bond cleavage for synthesizing functionalized sulfonium ylides from activated alkynes and sulfoxides†
Organic & Biomolecular Chemistry Pub Date: 2022-02-02 DOI: 10.1039/D1OB02491D
Abstract
A variety of functionalized sulfonium ylides were prepared in good yields through MnSO4-promoted S–O bond cleavage from activated alkynes and sulfoxides. Experimental results showed that the MnSO4 catalyst played important roles in accelerating the reaction and promoting the [1,3]-rearrangement of the S–O bond. Furthermore, the product was easily obtained on a gram scale by simple recrystallization without column chromatography. The obtained product can be converted to new sulfonium ylides and undergo cycloaddition with an alkyne to afford a trisubstituted furan scaffold.
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